Cas no 1824587-59-8 (2-Bromo-3-sulfanylphenol)
2-Bromo-3-sulfanylphenol structure
Product Name:2-Bromo-3-sulfanylphenol
CAS No:1824587-59-8
Molecular Formula:C6H5BrOS
Molecular Weight:205.072299718857
CID:5874613
PubChem ID:22752757
2-Bromo-3-sulfanylphenol Properties
Names and Identifiers
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- 2-bromo-3-sulfanylphenol
- 1824587-59-8
- EN300-2002750
-
- InChIKey： QSBMIGUIRRFNAB-UHFFFAOYSA-N
- Inchi： 1S/C6H5BrOS/c7-6-4(8)2-1-3-5(6)9/h1-3,8-9H
- SMILES： BrC1C(=CC=CC=1S)O
Computed Properties
- Exact Mass: 203.92445g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 203.92445g/mol
- Heavy Atom Count: 9
- Complexity: 99.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 21.2Ų
2-Bromo-3-sulfanylphenol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2002750-0.05g |
2-bromo-3-sulfanylphenol |
1824587-59-8 | 0.05g |
$851.0 | 2023-09-16 |
2-Bromo-3-sulfanylphenol Related Literature
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Bixue Chen,Wanlu Wu,Yuwen Zhang,Lin Ma,Kaidong Chen,Xiangming Fang RSC Adv., 2023,13, 14131-14138
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Lei Yang,Ling Jiang,Mengqi Shi,Shiyin Li,Jing Cui RSC Adv., 2016,6, 67888-67897
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Teresa Lana-Villarreal,José M. Campiña,Néstor Guijarro,Roberto Gómez Phys. Chem. Chem. Phys., 2011,13, 4013-4021
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Martin H. G. Prechtl,Paul S. Campbell,Jackson D. Scholten,Georgina B. Fraser,Giovanna Machado,Catherine C. Santini,Jairton Dupont,Yves Chauvin Nanoscale, 2010,2, 2601-2606
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Sunkyung Kim,Jin Yong Lee,Francesc Illas Phys. Chem. Chem. Phys., 2016,18, 23755-23762
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Nicole Terefenko,Alexander A. Malär,Carsten Bolm,Matthias Ernst Phys. Chem. Chem. Phys., 2023,25, 19501-19511
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7. A semiconductor Sc2S3 monolayer with ultrahigh carrier mobility for UV blocking filter application†Zheng Wang,Haifei Qin,Jiao Chen,Xinyong Cai,Panlong Kong,Zhen Liu,Bai Sun,Hongyan Wang,Yuxiang Ni,Yuanzheng Chen Phys. Chem. Chem. Phys., 2023,25, 5550-5558
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Jing Jing,Juan-Juan Chen,Yang Hai,Jinhui Zhan,Pingyong Xu,Jun-Long Zhang Chem. Sci., 2012,3, 3315-3320
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